Cas no 1225551-48-3 (5-(3-Methoxyphenyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-(3-Methoxyphenyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 1225551-48-3
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5187130
• PubChem ID: 82078904
• Update Time: 2025-06-07

5-(3-Methoxyphenyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxyphenyl)-1H-pyrrole-2-carboxylic acid
• SB63151
• 5-(3-Methoxyphenyl)-1H-pyrrole-2-carboxylicacid
• 5-(3-Methoxy-phenyl)-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C12H11NO3/c1-16-9-4-2-3-8(7-9)10-5-6-11(13-10)12(14)15/h2-7,13H,1H3,(H,14,15)
• InChI Key： URBIPDRCIKSANY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1=CC=C(C(=O)O)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 2.2
• Topological Polar Surface Area: 62.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 5-(3-Methoxyphenyl)-1H-pyrrole-2-carboxylic acid

Introduction to 5-(3-Methoxyphenyl)-1H-pyrrole-2-carboxylic acid (CAS No: 1225551-48-3)

5-(3-Methoxyphenyl)-1H-pyrrole-2-carboxylic acid, identified by the CAS number 1225551-48-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule features a pyrrole core substituted with a 3-methoxyphenyl group, making it a structurally intriguing entity with potential applications in drug discovery and synthetic chemistry. The pyrrole ring, known for its electron-rich aromatic system, contributes to the compound's reactivity and interaction with biological targets, while the methoxyphenyl moiety introduces hydrophobicity and electronic modulation, enhancing its pharmacophoric properties.

The synthesis of 5-(3-Methoxyphenyl)-1H-pyrrole-2-carboxylic acid involves multi-step organic transformations, typically starting from readily available precursors such as 3-methoxybenzaldehyde and pyrrole derivatives. The carboxylic acid functionality at the 2-position of the pyrrole ring is crucial for further derivatization, enabling the formation of amides, esters, or other bioactive molecules. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations, have been employed to achieve high yields and purity in its preparation.

In recent years, 5-(3-Methoxyphenyl)-1H-pyrrole-2-carboxylic acid has garnered attention in academic and industrial research due to its versatile structural framework. Its potential as a scaffold for developing novel therapeutic agents has been explored in various disease models. Notably, studies have highlighted its role in modulating enzyme activity and interacting with biological pathways relevant to inflammation, neurodegeneration, and metabolic disorders. The methoxyphenyl group's ability to engage in π-stacking interactions with biomolecules further enhances its suitability as a pharmacophore in drug design.

One of the most compelling aspects of 5-(3-Methoxyphenyl)-1H-pyrrole-2-carboxylic acid is its adaptability in medicinal chemistry. Researchers have demonstrated its utility in generating libraries of derivatives through structural modifications, allowing for the optimization of pharmacokinetic profiles and target specificity. For instance, incorporating additional functional groups such as heterocycles or amino acids can lead to compounds with enhanced binding affinity and reduced toxicity. These modifications align with current trends in drug development, where polypharmacicity and mechanism-based drug design are prioritized.

The compound's relevance extends beyond academic research into preclinical applications. Preclinical studies have indicated that derivatives of 5-(3-Methoxyphenyl)-1H-pyrrole-2-carboxylic acid exhibit promising activities in cell-based assays and animal models. These findings have spurred interest among pharmaceutical companies looking to develop next-generation therapeutics targeting complex diseases. The ability of this scaffold to cross the blood-brain barrier and interact with central nervous system receptors has also opened avenues for neuropharmacological investigations.

From a chemical biology perspective, 5-(3-Methoxyphenyl)-1H-pyrrole-2-carboxylic acid serves as a valuable tool for understanding molecular recognition processes. Its interaction with proteins and nucleic acids can be studied using spectroscopic techniques such as NMR spectroscopy and X-ray crystallography, providing insights into binding mechanisms and structure-activity relationships. Such structural elucidations are critical for designing molecules that exhibit high selectivity and efficacy.

The synthetic accessibility of 5-(3-Methoxyphenyl)-1H-pyrrole-2-carboxylic acid is another factor contributing to its popularity in research settings. Well-documented synthetic routes allow chemists to produce the compound reliably, facilitating rapid screening and optimization campaigns. This accessibility is particularly important in high-throughput screening (HTS) environments where large libraries of compounds need to be generated efficiently.

In conclusion, 5-(3-Methoxyphenyl)-1H-pyrrole-2-carboxylic acid (CAS No: 1225551-48-3) represents a compelling example of how structural diversity can be leveraged in drug discovery. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents with applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms, compounds derived from this scaffold are likely to play an increasingly important role in addressing unmet medical needs.